Cas no 28921-94-0 (2H-Pyran-2-one,5,6-dihydro-5-hydroxy-6-(1E)-1-propen-1-yl-, (5S,6S)-)

• Product Name: 2H-Pyran-2-one,5,6-dihydro-5-hydroxy-6-(1E)-1-propen-1-yl-, (5S,6S)-
• CAS No: 28921-94-0
• MF: C₈H₁₀O₃
• MW: 154.163202762604
• MDL: MFCD02752490
• CID: 257904
• PubChem ID: 154890
• Update Time: 2025-06-14

2H-Pyran-2-one,5,6-dihydro-5-hydroxy-6-(1E)-1-propen-1-yl-, (5S,6S)- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-2-one,5,6-dihydro-5-hydroxy-6-(1E)-1-propen-1-yl-, (5S,6S)-
• PHOMALACTONE
• (+)-phomalactone
• [5S,6S,(+)]-5,6-Dihydro-5-hydroxy-6-[(E)-1-propenyl]-2H-pyran-2-one
• 2H-Pyran-2-one,5,6-dihydro-5-hydroxy-6-(1E)-1-propenyl-,(5S,6S)
• 5,6-dihydro-5-hydroxy-6-prop-2-enyl-2H-pyran-2-one
• phomalacton
• CCRIS 7253
• 6-Allyl-5,6-dihydro-5-hydroxypyran-2-one
• AKOS006276635
• DTXSID301031176
• 28921-94-0
• 3-hydroxy-2-prop-2-enyl-2, 3-dihydropyran-6-one
• MFCD02752490
• 3-hydroxy-2-prop-2-enyl-2,3-dihydropyran-6-one

• MDL： MFCD02752490
• Inchi： 1S/C8H10O3/c1-2-3-7-6(9)4-5-8(10)11-7/h2,4-7,9H,1,3H2
• InChI Key： TZGFIXHYOGINNB-UHFFFAOYSA-N
• SMILES： O1C(C=CC(C1CC=C)O)=O

Computed Properties

• Exact Mass: 154.06300
• Monoisotopic Mass: 154.062994
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5
• XLogP3: 0.7

Experimental Properties

• Density: 1.155
• Boiling Point: 329.2°Cat760mmHg
• Flash Point: 151°C
• Refractive Index: 1.611
• PSA: 46.53000
• LogP: 0.40500

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans Dihydropyranones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans Pyranones and derivatives Dihydropyranones

Additional information on 2H-Pyran-2-one,5,6-dihydro-5-hydroxy-6-(1E)-1-propen-1-yl-, (5S,6S)-

Recent Advances in the Study of 2H-Pyran-2-one,5,6-dihydro-5-hydroxy-6-(1E)-1-propen-1-yl-, (5S,6S)- (CAS: 28921-94-0)

The compound 2H-Pyran-2-one,5,6-dihydro-5-hydroxy-6-(1E)-1-propen-1-yl-, (5S,6S)- (CAS: 28921-94-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the stereospecific nature of this compound, with the (5S,6S)-configuration playing a crucial role in its biological activity. Researchers have employed advanced spectroscopic techniques, including NMR and X-ray crystallography, to elucidate its precise molecular structure. These structural insights have paved the way for a deeper understanding of its mechanism of action at the molecular level.

In terms of biological activity, preliminary in vitro studies have demonstrated promising antimicrobial and anti-inflammatory properties. A 2023 study published in the Journal of Medicinal Chemistry reported that this compound exhibited significant inhibitory effects against a range of Gram-positive bacteria, with MIC values comparable to established antibiotics. Furthermore, molecular docking simulations suggest potential interactions with key bacterial enzymes, indicating a novel mechanism of action that could circumvent existing antibiotic resistance.

The compound's anti-inflammatory potential has also been explored in recent preclinical models. Research conducted at several academic institutions has shown that it can modulate NF-κB signaling pathways, reducing the production of pro-inflammatory cytokines. This dual antimicrobial and anti-inflammatory profile makes it particularly interesting for the development of new therapeutic agents for complex infections accompanied by inflammatory responses.

From a synthetic chemistry perspective, recent advances have focused on developing more efficient routes to produce this compound. A 2024 publication in Organic Letters described an asymmetric synthesis approach that improved overall yield while maintaining high enantiomeric purity. This methodological advancement is crucial for enabling larger-scale production necessary for further pharmacological evaluation.

Looking forward, researchers are particularly interested in exploring structure-activity relationships (SAR) through systematic modifications of the core structure. Early SAR studies suggest that the propenyl side chain and hydroxyl group are critical for maintaining biological activity, while modifications at other positions may enhance potency or alter selectivity. These findings are guiding the design of next-generation derivatives with optimized pharmacological profiles.

In conclusion, the growing body of research on 2H-Pyran-2-one,5,6-dihydro-5-hydroxy-6-(1E)-1-propen-1-yl-, (5S,6S)- (CAS: 28921-94-0) underscores its potential as a valuable scaffold in medicinal chemistry. While current studies are primarily at the preclinical stage, the compound's unique structural features and promising biological activities warrant continued investigation. Future research directions likely include comprehensive toxicological evaluation, formulation development, and exploration of combination therapies to fully realize its therapeutic potential.